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Compound of Interest

Compound Name: Y12196

Cat. No.: B13902968 Get Quote

Disclaimer: Y12196 is a hypothetical fungicide. The information presented here is based on

general principles of fungicide resistance management and is intended for illustrative purposes

for a technical audience.

Frequently Asked Questions (FAQs)
Q1: What is the proposed mechanism of action for
Y12196?
A1: Y12196 is a novel Quinone outside Inhibitor (QoI) fungicide. It targets the cytochrome bc1

complex (Complex III) in the mitochondrial respiratory chain of fungi, binding to the Qo site.

This binding blocks electron transport, which in turn inhibits ATP synthesis and leads to fungal

cell death. Due to its single-site mode of action, Y12196 is considered to have a high risk of

resistance development.[1][2][3]

Q2: We are observing a sudden loss of efficacy with
Y12196 in our fungal cultures. Could this be resistance?
A2: A sudden loss of efficacy, especially when Y12196 was previously effective under the same

experimental conditions, is a strong indicator of resistance development.[4] Resistance to QoI

fungicides often arises from single-gene mutations, which can lead to a rapid and significant

decrease in sensitivity.[5][6] We recommend proceeding with resistance confirmation assays.
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Q3: What are the common molecular mechanisms of
resistance to QoI fungicides like Y12196?
A3: The most prevalent mechanism of resistance to QoI fungicides is a target site modification.

[1][7] Specifically, point mutations in the mitochondrial cytochrome b (cytb) gene can alter the

Qo binding pocket, reducing the affinity of the fungicide to its target.[1] Other, less common

mechanisms may include the overexpression of efflux pumps that actively remove the fungicide

from the cell, or the duplication of the target gene.[1]

Q4: How can we manage and mitigate the development
of resistance to Y12196 in our long-term experiments?
A4: To delay the onset of resistance, a multi-faceted approach is recommended:

Rotation and Alternation: Avoid the continuous use of Y12196. If possible, alternate or use in

combination with fungicides that have a different mode of action (i.e., a different FRAC

code).[4][8][9]

Use Recommended Concentrations: Always use Y12196 at the manufacturer's

recommended effective concentration. Using sublethal doses can accelerate the selection for

resistant individuals.[4][8]

Integrated Management: Combine the use of Y12196 with non-chemical control methods

where applicable.[8]

Monitoring: Regularly monitor the sensitivity of your fungal populations to Y12196 to detect

any shifts in sensitivity early on.[6]
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Observed Issue Potential Cause Recommended Action

Complete loss of Y12196

efficacy at standard

concentrations.

High likelihood of a resistant

fungal population, likely due to

a target site mutation.[5][6]

1. Confirm resistance using an

in vitro sensitivity assay (see

Protocol 1). 2. Sequence the

cytb gene to identify potential

resistance-conferring

mutations (see Protocol 3). 3.

Switch to a fungicide with a

different mode of action.[10]

Gradual decrease in Y12196

efficacy over time.

Possible shift in the fungal

population towards reduced

sensitivity, which could be due

to polygenic resistance or the

accumulation of moderately

resistant individuals.[5][11]

1. Perform a dose-response

experiment to determine the

EC50 value of the current

population and compare it to

the baseline sensitivity of the

original strain (see Protocol 1).

2. Consider increasing the

concentration of Y12196, but

be aware this may increase

selection pressure. 3.

Implement a fungicide rotation

strategy.[9]

High variability in experimental

results with Y12196.

This could be due to a mixed

population of sensitive and

resistant individuals, or

inconsistencies in experimental

setup.

1. Isolate single spores or

hyphal tips and test their

individual sensitivity to

Y12196. 2. Review and

standardize all experimental

parameters, including inoculum

preparation, media

composition, and incubation

conditions.

Experimental Protocols
Protocol 1: In Vitro Sensitivity Assay using a Microtiter
Plate Method
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This protocol determines the half-maximal effective concentration (EC50) of Y12196 against a

fungal isolate.

Materials:

96-well microtiter plates

Fungal isolate

Appropriate liquid growth medium (e.g., Potato Dextrose Broth)

Y12196 stock solution (in a suitable solvent like DMSO)

Solvent control (e.g., DMSO)

Spectrophotometer or microplate reader

Procedure:

Prepare a serial dilution of Y12196 in the liquid growth medium. A typical concentration

range might be 0.01 to 100 µg/mL.

Include a positive control (medium with fungus, no fungicide) and a negative control (medium

only). Also include a solvent control.

Add 100 µL of each fungicide dilution to the wells of the microtiter plate in triplicate.

Prepare a standardized fungal inoculum (e.g., a spore suspension at 1 x 10^4 spores/mL).

Add 100 µL of the fungal inoculum to each well (except the negative control).

Incubate the plates under optimal growth conditions for the fungus (e.g., 25°C for 48-72

hours).

Measure the optical density (OD) at a suitable wavelength (e.g., 600 nm) to determine fungal

growth.
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Calculate the percentage of growth inhibition for each concentration relative to the positive

control.

Determine the EC50 value by plotting the percentage of inhibition against the log of the

fungicide concentration and fitting the data to a dose-response curve.

Protocol 2: Spore Germination Assay
This assay is useful for assessing the inhibitory effect of Y12196 on the early stages of fungal

development.[12]

Materials:

Microscope slides or multi-well plates

Fungal spore suspension

Water agar or a suitable germination medium

Y12196 dilutions

Microscope

Procedure:

Prepare a series of Y12196 dilutions in water or a germination buffer.

Mix a standardized spore suspension with each fungicide dilution.

Pipette a small volume (e.g., 20 µL) of each mixture onto a microscope slide or into the well

of a plate.

Incubate in a humid chamber at an appropriate temperature for a set period (e.g., 6-24

hours).

Using a microscope, count the number of germinated and non-germinated spores (typically

100 spores per replicate). A spore is considered germinated if the germ tube is at least half

the length of the spore.
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Calculate the percentage of germination inhibition for each concentration.

Determine the EC50 value as described in Protocol 1.

Protocol 3: Molecular Detection of Resistance Alleles in
the cytb Gene
This protocol uses PCR and sequencing to identify known resistance-conferring mutations.

Materials:

DNA extraction kit

Fungal mycelium

PCR primers flanking the target region of the cytb gene

PCR reagents (Taq polymerase, dNTPs, buffer)

Thermocycler

Gel electrophoresis equipment

Sanger sequencing service

Procedure:

Extract genomic DNA from both a sensitive (wild-type) and the potentially resistant fungal

isolate.

Amplify the target region of the cytb gene using PCR with designed primers.

Verify the PCR product size and purity using gel electrophoresis.

Purify the PCR product.

Send the purified PCR product for Sanger sequencing.
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Align the obtained sequences from the sensitive and resistant isolates with a reference cytb

sequence.

Identify any single nucleotide polymorphisms (SNPs) that result in amino acid changes

known to confer resistance to QoI fungicides.

Data Presentation
Table 1: Comparative EC50 Values of Y12196 against
Sensitive and Resistant Strains of a Hypothetical
Fungus

Fungal Strain Genotype (cytb)
EC50 (µg/mL) of

Y12196

Resistance Factor

(RF)

Wild-Type (WT) G143 0.05 -

Resistant Strain 1

(RS1)
A143 >100 >2000

Resistant Strain 2

(RS2)
G137R 5.0 100

Resistance Factor (RF) = EC50 of resistant strain / EC50 of wild-type strain.
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Caption: Mechanism of action of Y12196 and a common resistance pathway.
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Caption: Experimental workflow for investigating suspected Y12196 resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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